Cas no 2137553-88-7 (methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate)

Methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate is a heterocyclic compound featuring a fused triazole-thiane structure, offering versatility in synthetic and medicinal chemistry applications. Its unique scaffold combines a 1,2,3-triazole core with a thiane moiety, enhancing potential for selective reactivity and functionalization. The methyl ester group provides a convenient handle for further derivatization, making it a valuable intermediate in the synthesis of pharmacologically active compounds or agrochemicals. The thiane ring contributes to conformational stability, while the triazole component enables participation in click chemistry and metal coordination. This compound is particularly useful in drug discovery and materials science due to its balanced lipophilicity and structural rigidity.

methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate structure

2137553-88-7 structure

Product Name:methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate

CAS No:2137553-88-7

MF:C₉H₁₃N₃O₂S

MW:227.283420324326

CID:6607042

PubChem ID:165462370

Update Time:2025-10-28

methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- EN300-786276
- methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate
- 2137553-88-7
- Inchi： 1S/C9H13N3O2S/c1-14-9(13)8-7(10-12-11-8)6-4-2-3-5-15-6/h6H,2-5H2,1H3,(H,10,11,12)
- InChI Key： BQTUZKWUYDQWFB-UHFFFAOYSA-N
- SMILES： S1CCCCC1C1C(C(=O)OC)=NNN=1

Computed Properties

Exact Mass: 227.07284784g/mol
Monoisotopic Mass: 227.07284784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 239
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 93.2Å²

methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-786276-1.0g	methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137553-88-7	95%	1.0g	$2068.0	2024-05-22
Enamine	EN300-786276-0.05g	methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137553-88-7	95%	0.05g	$1737.0	2024-05-22
Enamine	EN300-786276-0.1g	methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137553-88-7	95%	0.1g	$1819.0	2024-05-22
Enamine	EN300-786276-0.25g	methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137553-88-7	95%	0.25g	$1902.0	2024-05-22
Enamine	EN300-786276-0.5g	methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137553-88-7	95%	0.5g	$1984.0	2024-05-22
Enamine	EN300-786276-2.5g	methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137553-88-7	95%	2.5g	$4052.0	2024-05-22
Enamine	EN300-786276-5.0g	methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137553-88-7	95%	5.0g	$5995.0	2024-05-22
Enamine	EN300-786276-10.0g	methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate	2137553-88-7	95%	10.0g	$8889.0	2024-05-22

methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate Related Literature

1. An ionic liquid-based synergistic extraction strategy for rare earths†

Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate

Methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate

The compound methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137553-88-7) is a significant organic molecule with a unique structure that combines a thian ring system with a triazole moiety. This compound has garnered attention in the fields of organic synthesis and materials science due to its versatile reactivity and potential applications in drug discovery and agrochemicals.

Recent studies have highlighted the importance of methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of triazole-based heterocycles, which are known for their biological activity and stability. The thian group within the molecule contributes to its electronic properties, making it an attractive candidate for further functionalization.

One of the most notable advancements involving this compound is its application in the synthesis of agrochemicals with improved efficacy against pests and diseases. By incorporating the triazole ring into agricultural chemicals, scientists have observed enhanced stability and reduced environmental impact compared to traditional pesticides.

The synthesis of methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate typically involves a multi-step process that includes the formation of the thian ring followed by cyclization to form the triazole moiety. This approach ensures high purity and structural integrity, which are critical for its intended applications.

Furthermore, recent research has focused on the potential of this compound in medicinal chemistry. Its ability to act as a scaffold for drug design has led to investigations into its role in targeting specific enzymes and receptors involved in various diseases. The incorporation of the triazole group has been shown to enhance bioavailability and reduce toxicity in preclinical studies.

In conclusion, methyl 5-(thian-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137553-88-) represents a promising building block for the development of advanced materials and therapeutic agents. Its unique combination of structural features and reactivity positions it as a key player in modern organic synthesis.